Cas no 915887-81-9 (N-methyl-N-(1-{methyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylacetamide)

• Product Name: N-methyl-N-(1-{methyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylacetamide
• CAS No: 915887-81-9
• MF: C₂₀H₂₂N₄O₂
• MW: 350.414284229279
• CID: 5914607
• PubChem ID: 16451964
• Update Time: 2025-11-01

N-methyl-N-(1-{methyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-[(1-{[methyl(phenyl)carbamoyl]methyl}-1H-1,3-benzodiazol-2-yl)methyl]acetamide
• AKOS001522617
• 2-(2-{[acetyl(methyl)amino]methyl}-1H-benzimidazol-1-yl)-N-methyl-N-phenylacetamide
• CCG-151120
• F3257-0361
• Z274595420
• 2-[2-[[acetyl(methyl)amino]methyl]benzimidazol-1-yl]-N-methyl-N-phenylacetamide
• N-methyl-2-(2-((N-methylacetamido)methyl)-1H-benzo[d]imidazol-1-yl)-N-phenylacetamide
• HMS1634P04
• 915887-81-9
• N-methyl-N-(1-{methyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylacetamide

• Inchi： 1S/C20H22N4O2/c1-15(25)22(2)13-19-21-17-11-7-8-12-18(17)24(19)14-20(26)23(3)16-9-5-4-6-10-16/h4-12H,13-14H2,1-3H3
• InChI Key： HPHWUCMZRFUDMP-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2N=C1CN(C(C)=O)C)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 350.17427596g/mol
• Monoisotopic Mass: 350.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.4Ų

Additional information on N-methyl-N-(1-{methyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylacetamide

Professional Introduction to Compound with CAS No. 915887-81-9 and Product Name: N-methyl-N-(1-{methyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylacetamide

The compound with CAS No. 915887-81-9 and the product name N-methyl-N-(1-{methyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural complexity of this molecule, characterized by its benzodiazole core and various functional groups, makes it a promising candidate for further exploration in therapeutic interventions.

At the heart of this compound's structure lies the benzodiazole moiety, a well-known pharmacophore that has been extensively studied for its anxiolytic, sedative, and muscle relaxant properties. The benzodiazole scaffold is particularly intriguing because it can be modified in numerous ways to yield derivatives with enhanced pharmacological profiles. In the case of N-methyl-N-(1-{methyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylacetamide, the presence of additional substituents such as methyl(phenyl)carbamoylmethyl and methylacetamide introduces new dimensions to its biological activity. These modifications are strategically designed to optimize interactions with biological targets, thereby enhancing efficacy and reducing side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like this one with unprecedented accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify how the benzodiazole core and its associated functional groups interact with enzymes and receptors at the molecular level. This approach has been instrumental in designing molecules that exhibit high selectivity for specific biological pathways, which is crucial for developing drugs with minimal off-target effects.

The synthesis of N-methyl-N-(1-{methyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylacetamide represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzodiazole ring system, followed by functionalization with the methyl(phenyl)carbamoylmethyl and methylacetamide groups. Each step is meticulously optimized to minimize unwanted side reactions, ensuring that the final product meets stringent quality standards.

In terms of pharmacological activity, preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymes implicated in neurological disorders. The benzodiazole moiety, when combined with the bulky methyl(phenyl)carbamoylmethyl group, creates a steric environment that can selectively interact with target proteins. This design principle has been validated by several research groups who have successfully developed benzodiazole derivatives with improved pharmacokinetic profiles.

One particularly exciting aspect of this compound is its potential application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzodiazole core is known to modulate neurotransmitter systems, which are often dysregulated in these conditions. By fine-tuning the structure through strategic substitutions like those present in N-methyl-N-(1-{methyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylacetamide, researchers aim to develop molecules that can restore neuronal function without causing excessive sedation or cognitive impairment.

The role of computational modeling in drug discovery cannot be overstated. Advanced software tools allow chemists to visualize how different conformations of a molecule might interact with biological targets. For instance, molecular dynamics simulations can predict how the flexible regions of N-methyl-N-(1-{methyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylacetamide might adapt upon binding to a receptor or enzyme. This level of detail is crucial for designing molecules that not only bind tightly but also exhibit favorable dynamic properties once inside a biological system.

Furthermore, green chemistry principles are being increasingly integrated into the synthesis of complex molecules like this one. Researchers are exploring solvent-free reactions, catalytic methods, and biocatalysis to reduce waste and energy consumption without compromising yield or purity. These approaches align with broader efforts to make pharmaceutical manufacturing more sustainable and environmentally friendly.

The future prospects for N-methyl-N-(1-{methyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylacetamide are bright, thanks to ongoing research in medicinal chemistry and drug development. As our understanding of biological systems continues to grow, so too does our ability to design molecules that target specific disease pathways with high precision. This compound serves as a prime example of how structural innovation can lead to therapeutic breakthroughs.

In conclusion, the compound with CAS No. 915887-81-9 and its product name N-methyl-N-(1-{methyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylacetamide represents a significant contribution to pharmaceutical chemistry. Its complex structure, derived from strategic modifications around a benzodiazole core, positions it as a promising candidate for further exploration in drug development. With advancements in computational modeling and synthetic methodologies, this compound holds great potential for addressing neurological disorders and other diseases.